N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: N-cyclohexyl-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H19NO4/c1-21-14-9-5-6-11-10-13(17(20)22-15(11)14)16(19)18-12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8H2,1H3,(H,18,19)
• InChI Key: CWWKHVSRXONASX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3CCCCC3

Description

N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. It has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, it has been proposed that it may act through various pathways such as inhibition of enzymes, modulation of signaling pathways, and interaction with cellular components. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to modulate the Wnt/β-catenin signaling pathway, which plays a role in cancer development.
Biochemical and Physiological Effects:
N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has been shown to have various biochemical and physiological effects. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells, to reduce the production of inflammatory cytokines, and to inhibit the replication of viruses. It has also been found to have insecticidal and herbicidal activities by disrupting the nervous system and the photosynthetic process of target organisms.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, it also has some limitations. Its solubility in water is limited, which may affect its bioavailability and toxicity. Its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or cellular components.

Future Directions

There are several future directions for the scientific research on N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide. One direction is to further investigate its anticancer activity and to identify its molecular targets and signaling pathways. Another direction is to explore its potential as an antiviral agent against emerging viruses such as SARS-CoV-2. In addition, its insecticidal and herbicidal activities can be further optimized for agricultural applications. Finally, its optical and electronic properties can be studied for potential applications in material science.

Synthesis Methods

The synthesis of N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide can be achieved by the reaction of 8-methoxy-2-oxo-2H-chromene-3-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature under stirring. The product is obtained after purification by column chromatography or recrystallization.

Scientific Research Applications

N-cyclohexyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has been investigated for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been studied for its anticancer, anti-inflammatory, and antiviral activities. In agriculture, it has been evaluated for its insecticidal and herbicidal properties. In material science, it has been explored for its optical and electronic properties.